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An In-Depth Technical Guide to 2-Acetyl-4-nitropyrrole (CAS No. 32116-24-8)

Abstract

This technical guide provides a comprehensive overview of 2-Acetyl-4-nitropyrrole, a key
heterocyclic compound with significant utility in synthetic organic chemistry and potential
applications in drug discovery and materials science. We delve into its fundamental
physicochemical and spectroscopic properties, offering detailed protocols for its synthesis with
mechanistic insights. The guide further explores the compound's chemical reactivity, driven by
the interplay of the electron-rich pyrrole core and its electron-withdrawing substituents. Finally,
we discuss its current and prospective applications, alongside a critical examination of its
biological activity and toxicological profile, providing researchers, scientists, and drug
development professionals with a thorough resource for leveraging this versatile molecule.

Physicochemical and Spectroscopic Properties

2-Acetyl-4-nitropyrrole is a crystalline solid belonging to the nitropyrrole family.[1] Its chemical
identity and core properties are summarized below.

Chemical Identity
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Property Value

CAS Number 32116-24-8[1][2]

IUPAC Name 1-(4-nitro-1H-pyrrol-2-yl)ethanone[1]

Synonyms Methyl 4-Nitropyrrol-2-yl Ketone, NSC 21605[1]
[2]

Molecular Formula CeHsN203[1][2]

Molecular Weight 154.12 g/mol [1][2]

Canonical SMILES CC(=0)C1=CC(=CND)[O-][1]

InChl Key DBXRYIUQTXMTEV-UHFFFAOYSA-N[1]

Structural and Electronic Characteristics

The structure of 2-Acetyl-4-nitropyrrole is defined by a planar, five-membered aromatic
pyrrole ring.[1] The acetyl group at the C2 position and the nitro group at the C4 position are
powerful electron-withdrawing groups. This electronic configuration significantly modulates the
reactivity of the pyrrole ring, deactivating it towards traditional electrophilic aromatic substitution
compared to unsubstituted pyrrole.[1] The planarity of the molecule allows for maximum orbital
overlap and electronic conjugation between the ring and its substituents.[1] Frontier molecular
orbital analysis indicates that the Highest Occupied Molecular Orbital (HOMO) is localized on
the pyrrole ring, while the Lowest Unoccupied Molecular Orbital (LUMO) is heavily influenced
by the nitro group, making the molecule susceptible to nucleophilic attack.[1]

Spectroscopic Profile

Nuclear Magnetic Resonance (NMR) spectroscopy provides distinct signals for the
characterization of 2-Acetyl-4-nitropyrrole.
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Chemical Shift (5, o Coupling Constant
Proton Multiplicity
ppm) (3, Hz)
H3 ~7.25 Doublet ~1.60
H5 ~7.53 Doublet ~ 1.60
NH Downfield Broad Singlet
-CHs (Acetyl) Upfield (~2.4) Sharp Singlet

Note: Data synthesized from typical values for similar structures. The proton at position 3
resonates around & 7.25 ppm, while the proton at position 5 is found near & 7.53 ppm, with
their meta relationship confirmed by a small coupling constant (Jss) of approximately 1.60 Hz.
[1] The N-H proton typically appears as a broad singlet in the downfield region, and the acetyl
methyl protons present as a sharp singlet in the upfield region.[1]

Synthesis and Mechanistic Insights

The synthesis of 2-Acetyl-4-nitropyrrole is most commonly achieved through the nitration of a
pre-existing acetylated pyrrole. This approach offers superior regiochemical control compared
to the acetylation of a nitropyrrole.

Synthesis via Nitration of 2-Acetylpyrrole

The high reactivity of the pyrrole ring necessitates the use of mild nitrating agents to prevent
polymerization and over-nitration, which are common side effects when using harsh conditions
like a sulfonitric mixture.[3][4] Acetyl nitrate, generated in situ from nitric acid and acetic
anhydride, is the preferred reagent for this transformation.[4][5][6]

o Reagent: Acetyl nitrate provides a less aggressive source of the nitronium ion (NO2)
electrophile, which is crucial for the sensitive pyrrole substrate.[4][7]

o Temperature: The reaction is conducted at low temperatures (-40 to -20 °C) to control the
exothermic nature of the nitration and to minimize the formation of undesired byproducts,
including the 2-acetyl-5-nitropyrrole isomer.[6]
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Solvent: Acetic anhydride serves as both a reagent to form acetyl nitrate and as the solvent
for the reaction.

Preparation of Nitrating Agent: In a three-necked flask equipped with a dropping funnel and a
thermometer, cool acetic anhydride to -40 °C using a dry ice/acetone bath.

Add fuming nitric acid dropwise to the cooled acetic anhydride while maintaining the
temperature below -20 °C to generate acetyl nitrate in situ.

Reaction: Dissolve 2-acetylpyrrole (1.0 eq) in a minimal amount of acetic anhydride and cool
the solution to -40 °C.

Add the pre-formed acetyl nitrate solution dropwise to the 2-acetylpyrrole solution over 30-60
minutes, ensuring the internal temperature does not exceed -20 °C.

Monitoring: Stir the reaction mixture at this temperature for 2-4 hours. Monitor the reaction
progress by Thin-Layer Chromatography (TLC).

Workup: Upon completion, pour the reaction mixture slowly onto crushed ice and water.
Extraction: Extract the aqueous mixture three times with ethyl acetate.

Washing: Combine the organic layers and wash sequentially with saturated sodium
bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2S0a),
filter, and concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude solid by column chromatography on silica gel, eluting with a
hexane/ethyl acetate gradient to separate the 4-nitro and 5-nitro isomers. The reaction
typically yields the 4-nitro isomer (51%) and the 5-nitro isomer (36%).[6]

Characterization: Confirm the structure and purity of the isolated 2-Acetyl-4-nitropyrrole
using NMR spectroscopy and Mass Spectrometry.

Click to download full resolution via product page
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Caption: General workflow for synthesis and purification.

Chemical Reactivity and Further Transformations

The dual functionalization of the pyrrole ring in 2-Acetyl-4-nitropyrrole provides multiple
avenues for subsequent chemical modification. The electron-withdrawing nature of both
substituents deactivates the ring towards electrophiles but activates it for nucleophilic
reactions. [1]

e Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group (-
NH2z) using standard conditions (e.g., SnCl2/HCI, H2/Pd-C). This transformation yields 2-
acetyl-4-aminopyrrole, a valuable intermediate for synthesizing more complex heterocyclic
systems, which are of interest in medicinal chemistry. [1]* Reactions of the Acetyl Group: The
carbonyl of the acetyl group is susceptible to condensation reactions with hydrazines or
other carbonyl compounds, which is a common strategy in synthetic organic chemistry. [1]*
Nucleophilic Attack: The pronounced electron deficiency of the ring system makes it a target
for nucleophilic addition, which can sometimes lead to ring-opening mechanisms. [1]

2-Acetyl-4-nitropyrrole

Potential Transformations

Reduction of -NOz2 Condensation at -COCHs Nucleophilic Attack
(e.g., H2/Pd-C) (e.g., with Hydrazine) on Ring

Y

2-Acetyl-4-aminopyrrole Hydrazone Derivative Ring-Opened Products

Click to download full resolution via product page

Caption: Key reactive sites and transformations.

Applications in Research and Development

2-Acetyl-4-nitropyrrole is primarily valued as a versatile building block in organic synthesis.
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e Synthetic Intermediate: Its functional groups can be manipulated to create a diverse range of
more complex molecules and heterocyclic scaffolds. [1]This is particularly relevant in the
synthesis of novel drug candidates and natural products. [8][9]For instance, the related
compound 4-nitropyrrole-2-carboxylic acid is a key building block in pharmaceutical and
agrochemical development. [8]* Proteomics and Chemical Biology: The reactivity of the
compound suggests it could be a candidate for the chemical modification of proteins,
potentially altering their function and aiding in the study of protein-protein interactions. [1]*
Materials Science: The unique electronic properties conferred by the nitro and acetyl groups
suggest potential applications in the development of novel organic electronic materials,
although this area requires further exploration. [1]

Biological Activity and Toxicological Profile

For professionals in drug development, understanding the biological profile of a synthetic
intermediate is critical. Research indicates that 2-acetyl-4-nitropyrrole and related
nitropyrroles possess significant biological activity.

» Mutagenicity and Cytotoxicity: Studies have shown that 2-acetyl-4-nitropyrrole exhibits
both mutagenic and cytotoxic properties. [1]The biological activity is largely attributed to the
nitro group, which can undergo metabolic activation in biological systems to form reactive
intermediates that can interact with macromolecules like DNA and proteins. [1]* Interaction
with Nitrite: The precursor, 2-acetylpyrrole, which is a common Maillard browning product
found in many foods, can react with nitrite to form mutagenic N-nitro- and C-nitro-
derivatives. [10][11][12]This highlights a potential toxicological pathway relevant to food
chemistry and in vivo metabolism. [1L1]These interactions are crucial for understanding the
compound's overall toxicity profile. [1] This inherent cytotoxicity makes the compound itself
unsuitable as a therapeutic agent but underscores the importance of careful handling and
highlights its potential as a precursor for compounds (e.g., aminopyrroles after reduction)
with different biological profiles.

Conclusion

2-Acetyl-4-nitropyrrole (CAS No. 32116-24-8) is a well-defined chemical entity whose value
lies in its utility as a synthetic intermediate. Its preparation via regioselective nitration of 2-
acetylpyrrole is a reliable method, provided that mild conditions are employed. The compound's
rich reactivity, stemming from its dual electron-withdrawing substituents, opens the door to a
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wide array of chemical transformations. While its direct application is limited by its inherent
cytotoxicity and mutagenicity, these very properties provide important insights for toxicological
assessment. For researchers in synthetic chemistry and drug discovery, 2-acetyl-4-
nitropyrrole remains a valuable and versatile building block for the construction of novel,
complex molecular architectures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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